Cas no 886499-13-4 (3-Fluoro-4-(trifluoromethoxy)benzylamine)

3-Fluoro-4-(trifluoromethoxy)benzylamine structure
886499-13-4 structure
Product Name:3-Fluoro-4-(trifluoromethoxy)benzylamine
CAS No:886499-13-4
MF:C8H7F4NO
MW:209.140896081924
MDL:MFCD06660207
CID:93170
PubChem ID:17750674
Update Time:2024-10-26

3-Fluoro-4-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(trifluoromethoxy)benzylamine
    • [3-fluoro-4-(trifluoromethoxy)phenyl]methanamine
    • DTXSID40590637
    • AMY36971
    • (3-fluoro-4-(trifluoromethoxy)phenyl)methanamine
    • BBL101515
    • Benzenemethanamine,3-fluoro-4-(trifluoromethoxy)-
    • 3-Fluoro-4-trifluoromethoxybenzylamine
    • AC-25951
    • SCHEMBL2441170
    • MFCD06660207
    • 886499-13-4
    • AKOS005259546
    • 1-[3-Fluoro-4-(trifluoromethoxy)phenyl]methanamine
    • 3-Fluoro-4-(trifluoromethoxy)benzylamine, AldrichCPR
    • SB78452
    • 3-Fluoro-4-trifluoromethoxy-benzylamine
    • STL555311
    • A19830
    • L-THYROXINESODIUMSALTPENTAHYDRATE
    • AS-33201
    • 3-Fluoro-4-(trifluoromethoxy)benzenemethanamine (ACI)
    • DB-088316
    • MDL: MFCD06660207
    • Inchi: 1S/C8H7F4NO/c9-6-3-5(4-13)1-2-7(6)14-8(10,11)12/h1-3H,4,13H2
    • InChI Key: LKKOOHKPOMOOAI-UHFFFAOYSA-N
    • SMILES: FC1C(OC(F)(F)F)=CC=C(CN)C=1

Computed Properties

  • Exact Mass: 209.04600
  • Monoisotopic Mass: 209.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.357
  • Melting Point: No data available
  • Boiling Point: 195.0±35.0 °C at 760 mmHg
  • Flash Point: 71.8±25.9 °C
  • Refractive Index: 1.455
  • PSA: 35.25000
  • LogP: 2.88330
  • Sensitiveness: Air Sensitive

3-Fluoro-4-(trifluoromethoxy)benzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F136927-1g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
1g
¥812.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F136927-250mg
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
250mg
¥411.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F136927-5g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
5g
¥2618.90 2023-09-02
Alichem
A012000425-250mg
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
250mg
$484.80 2023-08-31
Alichem
A012000425-500mg
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
500mg
$782.40 2023-08-31
Alichem
A012000425-1g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
1g
$1490.00 2023-08-31
Apollo Scientific
PC302053-1g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 98%
1g
£92.00 2025-02-21
Apollo Scientific
PC302053-5g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 98%
5g
£325.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F46140-250mg
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
250mg
¥618.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F46140-1g
3-Fluoro-4-(trifluoromethoxy)benzylamine
886499-13-4 97%
1g
¥1758.0 2023-09-07
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